Cas no 648891-34-3 (Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis-)

Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis- structure
648891-34-3 structure
Product Name:Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis-
CAS No:648891-34-3
MF:C20H11N3O5
MW:373.318444490433
CID:413466
PubChem ID:71378184
Update Time:2025-04-19

Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4,4'-[(5-hydroxy-4-nitro-1,3-phenylene)bis(oxy)]bis-
    • 4-[3-(4-cyanophenoxy)-5-hydroxy-4-nitrophenoxy]benzonitrile
    • 648891-34-3
    • 4,4'-[(5-Hydroxy-4-nitro-1,3-phenylene)bis(oxy)]dibenzonitrile
    • DTXSID60800806
    • Inchi: 1S/C20H11N3O5/c21-11-13-1-5-15(6-2-13)27-17-9-18(24)20(23(25)26)19(10-17)28-16-7-3-14(12-22)4-8-16/h1-10,24H
    • InChI Key: HMUSXSWFJHVMMD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1)C1C=C(C=C(C=1[N+](=O)[O-])O)OC1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 373.06993
  • Monoisotopic Mass: 373.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • PSA: 129.41
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